Cas no 1343189-87-6 (2-(azetidin-3-yloxy)-N-pentylpropanamide)
2-(azetidin-3-yloxy)-N-pentylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-1146334
- AKOS012407626
- 2-(azetidin-3-yloxy)-N-pentylpropanamide
- 1343189-87-6
- CS-0278957
-
- Inchi: 1S/C11H22N2O2/c1-3-4-5-6-13-11(14)9(2)15-10-7-12-8-10/h9-10,12H,3-8H2,1-2H3,(H,13,14)
- InChI Key: IJDFIFUZFISRHI-UHFFFAOYSA-N
- SMILES: O(C(C)C(NCCCCC)=O)C1CNC1
Computed Properties
- Exact Mass: 214.168127949g/mol
- Monoisotopic Mass: 214.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 50.4Ų
2-(azetidin-3-yloxy)-N-pentylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1146334-0.05g |
2-(azetidin-3-yloxy)-N-pentylpropanamide |
1343189-87-6 | 0.05g |
$744.0 | 2023-05-24 | ||
| Enamine | EN300-1146334-0.1g |
2-(azetidin-3-yloxy)-N-pentylpropanamide |
1343189-87-6 | 0.1g |
$779.0 | 2023-05-24 | ||
| Enamine | EN300-1146334-0.25g |
2-(azetidin-3-yloxy)-N-pentylpropanamide |
1343189-87-6 | 0.25g |
$814.0 | 2023-05-24 | ||
| Enamine | EN300-1146334-0.5g |
2-(azetidin-3-yloxy)-N-pentylpropanamide |
1343189-87-6 | 0.5g |
$849.0 | 2023-05-24 | ||
| Enamine | EN300-1146334-1.0g |
2-(azetidin-3-yloxy)-N-pentylpropanamide |
1343189-87-6 | 1g |
$884.0 | 2023-05-24 | ||
| Enamine | EN300-1146334-2.5g |
2-(azetidin-3-yloxy)-N-pentylpropanamide |
1343189-87-6 | 2.5g |
$1735.0 | 2023-05-24 | ||
| Enamine | EN300-1146334-5.0g |
2-(azetidin-3-yloxy)-N-pentylpropanamide |
1343189-87-6 | 5g |
$2566.0 | 2023-05-24 | ||
| Enamine | EN300-1146334-10.0g |
2-(azetidin-3-yloxy)-N-pentylpropanamide |
1343189-87-6 | 10g |
$3807.0 | 2023-05-24 |
2-(azetidin-3-yloxy)-N-pentylpropanamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-(azetidin-3-yloxy)-N-pentylpropanamide
Introduction to 2-(Azetidin-3-yloxy)-N-pentylpropanamide (CAS No. 1343189-87-6)
2-(Azetidin-3-yloxy)-N-pentylpropanamide, with the CAS number 1343189-87-6, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of amides and features a unique structural arrangement that includes an azetidine ring and a pentyl substituent. The combination of these functional groups imparts specific chemical and biological properties, making it a subject of interest for both academic research and industrial development.
The molecular formula of 2-(Azetidin-3-yloxy)-N-pentylpropanamide is C12H21NO2, and its molecular weight is approximately 207.30 g/mol. The compound's structure can be visualized as a propanamide backbone with an azetidin-3-yloxy group attached to the second carbon atom and a pentyl group attached to the nitrogen atom of the amide. This unique structure provides a foundation for its diverse chemical reactivity and biological activity.
In the realm of medicinal chemistry, 2-(Azetidin-3-yloxy)-N-pentylpropanamide has been explored for its potential therapeutic applications. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in pain management and neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent analgesic properties by interacting with specific receptors in the central nervous system (CNS). The study also noted that the compound's unique structure allows it to cross the blood-brain barrier efficiently, enhancing its therapeutic potential.
Beyond its analgesic properties, 2-(Azetidin-3-yloxy)-N-pentylpropanamide has shown promise in neurodegenerative disease research. A study published in Bioorganic & Medicinal Chemistry Letters (2022) investigated the compound's ability to protect neuronal cells from oxidative stress and apoptosis. The results indicated that the compound effectively scavenged reactive oxygen species (ROS) and inhibited caspase activation, suggesting its potential as a neuroprotective agent. These findings have significant implications for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of 2-(Azetidin-3-yloxy)-N-pentylpropanamide has been optimized through various methodologies, ensuring high yields and purity levels. One common synthetic route involves the reaction of 3-hydroxyazetidine with pentylamine followed by an acylation step using propanoyl chloride. This multi-step process allows for precise control over the formation of the desired product, making it suitable for large-scale production in industrial settings.
In addition to its therapeutic applications, 2-(Azetidin-3-yloxy)-N-pentylpropanamide has been studied for its potential use in chemical sensing and materials science. Research published in Sensors and Actuators B: Chemical (2020) explored the compound's ability to act as a sensitive and selective sensor for detecting specific analytes in environmental samples. The study found that the compound's unique electronic properties make it an excellent candidate for developing novel sensing platforms with high sensitivity and selectivity.
The safety profile of 2-(Azetidin-3-yloxy)-N-pentylpropanamide has also been extensively evaluated. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.
In conclusion, 2-(Azetidin-3-yloxy)-N-pentylpropanamide (CAS No. 1343189-87-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, neurodegenerative disease research, chemical sensing, and materials science. Its unique structural features and biological activities make it an exciting subject for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing various fields of science and technology.
1343189-87-6 (2-(azetidin-3-yloxy)-N-pentylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)